Cas no 1263000-45-8 ((R)-6-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline)

(R)-6-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline structure
1263000-45-8 structure
Product Name:(R)-6-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline
CAS No:1263000-45-8
MF:C10H12BrN
MW:226.112981796265
CID:2193823
Update Time:2023-08-06

(R)-6-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • (R)-6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline
    • (2R)-2alpha-Methyl-6-bromo-1,2,3,4-tetrahydroquinoline
    • (R)-6-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline
    • Inchi: 1S/C10H12BrN/c1-7-2-3-8-6-9(11)4-5-10(8)12-7/h4-7,12H,2-3H2,1H3/t7-/m1/s1
    • InChI Key: QWGAZLNZSGHSGE-SSDOTTSWSA-N
    • SMILES: BrC1C=CC2=C(C=1)CC[C@@H](C)N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Topological Polar Surface Area: 12

Experimental Properties

  • Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 48-50 ºC
  • Solubility: Very slightly soluble (0.81 g/l) (25 º C),
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